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Compound of Interest

Compound Name: 1-Methylnicotinamide-d4iodide

Cat. No.: B132304

An In-depth Technical Guide to 1-Methylnicotinamide-d4 iodide

Introduction

1-Methylnicotinamide-d4 iodide (MNA-d4 iodide) is the deuterated analogue of 1-
Methylnicotinamide (1-MNA), a primary, biologically active metabolite of nicotinamide (Vitamin
B3).[1] Due to the incorporation of four deuterium atoms, MNA-d4 iodide serves as an ideal
internal standard for the accurate quantification of endogenous 1-MNA in biological matrices
using mass spectrometry-based techniques.[2] Its key advantage lies in its chemical and
physical similarity to the unlabeled analyte, ensuring comparable behavior during sample
extraction, chromatography, and ionization, while its mass shift allows for distinct detection.

This guide provides a comprehensive overview of the chemical properties, applications, and
relevant biological context of 1-Methylnicotinamide-d4 iodide for researchers, scientists, and
drug development professionals.

Core Chemical Properties

The fundamental chemical and physical properties of 1-Methylnicotinamide-d4 iodide are
summarized below. Data for the unlabeled iodide salt is also provided for reference.

Table 1: Chemical Identifiers and Properties
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1-Methylnicotinamide-d4

1-Methylnicotinamide

Property Lo iodide (Unlabeled
iodide
Reference)
Ni-Methylnicotinamide, 1-
3-Carbamoyl-1- _
Synonyms T o MNA, 3-(aminocarbonyl)-1-
methylpyridinium-d4 iodide[2] o
methyl-pyridinium iodide[1][3]
Not specified; 6456-44-6 for
CAS Number 6456-44-6[1][5][4]

unlabeled compound[1][2][4]

Molecular Formula

C7HsDaIN20[2]

C7H9IN20[5]

Molecular Weight

~268.11 g/mol

264.06 g/mol [5], 264.1 g/mol
[1]

Canonical SMILES

[2H]C1=C(C(N)=0)C([2H])=--
INVALID-LINK--
C([2H])=C1[2H].[I-][2]

C[N+]1=CC=CC(=C1)C(=O)N.
[I-1[5]

ble 2: Physicochemical and Handli

Property Value
Appearance Solid[1]

DMSO: Sparingly soluble (1-10 mg/mL)[1] PBS
Solubility (pH 7.2): Sparingly soluble (1-10 mg/mL)[1]

Water: Soluble Ethanol: Low solubility[5]

Storage Conditions

Long-term storage at 2°C to 8°CJ[5]

Stability

Stable for at least 4 years under proper storage

conditions.[1]

Predicted pKa

Strongest Acidic: 12.24 Strongest Basic: -2.2

Application in Quantitative Bioanalysis

The primary application of 1-Methylnicotinamide-d4 iodide is as an internal standard (IS) for the

quantification of 1-MNA in complex biological samples, such as plasma and urine, via Liquid
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Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow: Quantification of 1-MNA in
Plasma

The following diagram illustrates a typical workflow for a bioanalytical method using MNA-d4
iodide.
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( 1. Plasma Sample Collection )

2. Spiking with
1-MNA-d4 lodide (IS)

3. Protein Precipitation
(e.g., with Acetonitrile)

4. Centrifugation

5. Supernatant Transfer

6. LC-MS/MS Analysis

7. Quantification
(Analyte/IS Peak Area Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b132304?utm_src=pdf-body-img
https://www.benchchem.com/product/b132304?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

e 1. caymanchem.com [caymanchem.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3. Showing Compound 1-Methylnicotinamide iodide (FDB022639) - FooDB [foodb.ca]

e 4. 1-Methylnicotinamide lodide - CAS - 6456-44-6 | Axios Research [axios-research.com]

e 5. 1-Methyl-nicotinamide iodide | 6456-44-6 | FM25888 [biosynth.com]

« To cite this document: BenchChem. [1-Methylnicotinamide-d4 iodide chemical properties].

BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b132304#1-methylnicotinamide-d4-iodide-chemical-

properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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